![molecular formula C18H20N4O2S B2444759 3-ethyl-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one CAS No. 888458-64-8](/img/structure/B2444759.png)
3-ethyl-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
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Overview
Description
Scientific Research Applications
Synthesis and Cytotoxic Activity of Pyrimidine Derivatives
Research on novel pyrimidine derivatives, such as those synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate, demonstrates potential in cytotoxic studies against various cancer cell lines. These compounds, characterized by techniques like NMR, IR, mass spectroscopy, and X-ray diffraction, exhibit differing cytotoxic effects on Human umbilical vein endothelial cells (HUVEC) and several cancer cell lines, highlighting the structural influence on biological activity Stolarczyk et al., 2018.
Antiallergic Properties of N-(Pyridin-4-yl)-(indol-3-yl)alkylamides
A study on N-(pyridin-4-yl)-(indol-3-yl)alkylamides revealed the preparation of new compounds with significant antiallergic activity. Through the synthesis of ethyl (2-methyindol-3-yl)acetates and subsequent amidification, researchers identified compounds with potent inhibitory effects on histamine release, highlighting the therapeutic potential of such molecules in treating allergic reactions Menciu et al., 1999.
Stereoselective Synthesis of Functionalized Thiazines
A four-component tandem reaction involving ethyl 2-[(2-oxo-2-arylethyl)sulfonyl]acetate among other reactants provided a rapid and stereoselective method to synthesize highly functionalized [1,4]-thiazines. This research highlights the efficiency and selectivity of the process in creating compounds with potential applications in medicinal chemistry and drug development Indumathi et al., 2007.
Antioxidant Activity of Indole Derivatives
The design and synthesis of novel indole derivatives paired with various heterocycles were aimed at investigating their potential as antioxidants. Through 2D QSAR modeling and pharmacological assays, compounds exhibiting high antioxidant activity were identified, suggesting the utility of such molecular frameworks in developing therapeutic agents targeting oxidative stress-related conditions Aziz et al., 2021.
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . This suggests that “3-ethyl-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one” may also have potential for future research and therapeutic applications.
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the broad range of biological activities associated with indole derivatives , it can be inferred that this compound may influence multiple biochemical pathways.
Result of Action
Given the various biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.
Biochemical Analysis
Biochemical Properties
The pyrrolidine ring in 3-ethyl-2-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one is known to interact with various enzymes and proteins . The exact nature of these interactions depends on the specific stereochemistry of the molecule and the spatial orientation of its substituents
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potential inhibition or activation of enzymes, and changes in gene expression .
Properties
IUPAC Name |
3-ethyl-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2S/c1-2-22-17(24)16-15(12-7-3-4-8-13(12)19-16)20-18(22)25-11-14(23)21-9-5-6-10-21/h3-4,7-8,19H,2,5-6,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKQUENJHTGSFBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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